A dual-functional halloysite nanotube-based nanoprobe for the detection and removal of hypochlorite†

New Journal of Chemistry Pub Date: 2023-11-01 DOI: 10.1039/D3NJ03949H

Abstract

Hypochlorite (ClO) is closely involved in human health and environmental safety. Therefore, it is of vital importance to realize the detection and separation of ClO. Herein, a nanoprobe with analysis and removal capabilities of ClO was synthesized via immobilizing coumarin-based functional molecules on halloysite nanotubes. The probe can easily detect ClO in aqueous solution without the need for organic solvents, showing a fast detection time (10 s), a wide pH range (4–11), a low detection limit (8.4 nM), and a credible recovery rate range of 93.6–105.1%. The probe was further prepared into convenient test papers to realize the visual detection of ClO. More importantly, it also enabled the removal of ClO, and the removal rate was as high as 99.6%.

Graphical abstract: A dual-functional halloysite nanotube-based nanoprobe for the detection and removal of hypochlorite
A dual-functional halloysite nanotube-based nanoprobe for the detection and removal of hypochlorite†
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